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Argiotoxin 659 Argiotoxin 659 Argiotoxin 659 is a N-acyl-amino acid.
Brand Name: Vulcanchem
CAS No.: 111944-83-3
VCID: VC20881458
InChI: InChI=1S/C31H53N11O5/c32-22(8-5-16-40-31(34)35)29(46)38-17-7-14-37-13-6-12-36-11-2-1-3-15-39-30(47)24(19-26(33)44)42-27(45)18-21-20-41-23-9-4-10-25(43)28(21)23/h4,9-10,20,22,24,36-37,41,43H,1-3,5-8,11-19,32H2,(H2,33,44)(H,38,46)(H,39,47)(H,42,45)(H4,34,35,40)/t22-,24-/m0/s1
SMILES: C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N
Molecular Formula: C31H53N11O5
Molecular Weight: 659.8 g/mol

Argiotoxin 659

CAS No.: 111944-83-3

Cat. No.: VC20881458

Molecular Formula: C31H53N11O5

Molecular Weight: 659.8 g/mol

* For research use only. Not for human or veterinary use.

Argiotoxin 659 - 111944-83-3

Specification

Description Argiotoxin 659 is a N-acyl-amino acid.
CAS No. 111944-83-3
Molecular Formula C31H53N11O5
Molecular Weight 659.8 g/mol
IUPAC Name (2S)-N-[5-[3-[3-[[(2S)-2-amino-5-(diaminomethylideneamino)pentanoyl]amino]propylamino]propylamino]pentyl]-2-[[2-(4-hydroxy-1H-indol-3-yl)acetyl]amino]butanediamide
Standard InChI InChI=1S/C31H53N11O5/c32-22(8-5-16-40-31(34)35)29(46)38-17-7-14-37-13-6-12-36-11-2-1-3-15-39-30(47)24(19-26(33)44)42-27(45)18-21-20-41-23-9-4-10-25(43)28(21)23/h4,9-10,20,22,24,36-37,41,43H,1-3,5-8,11-19,32H2,(H2,33,44)(H,38,46)(H,39,47)(H,42,45)(H4,34,35,40)/t22-,24-/m0/s1
Standard InChI Key ONYMEUPDKAAGRV-UPVQGACJSA-N
Isomeric SMILES C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)N[C@@H](CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)[C@H](CCCN=C(N)N)N
SMILES C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N
Canonical SMILES C1=CC2=C(C(=C1)O)C(=CN2)CC(=O)NC(CC(=O)N)C(=O)NCCCCCNCCCNCCCNC(=O)C(CCCN=C(N)N)N

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